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Compound of Interest

Compound Name: Tris(2-chloroethyl) phosphite

Cat. No.: B042208 Get Quote

This guide provides crucial safety, handling, and disposal information for laboratory personnel,

including researchers, scientists, and drug development professionals working with Tris(2-
chloroethyl) phosphite (CAS RN: 140-08-9). Adherence to these procedures is essential for

minimizing risks and ensuring a safe laboratory environment.

Hazard Summary
Tris(2-chloroethyl) phosphite is a hazardous chemical that poses significant health risks. It is

a combustible liquid and is toxic if swallowed or in contact with skin, causing serious eye

irritation.[1] Some sources also indicate it may cause genetic defects and cancer.[2] It is

unstable in the presence of heat, moisture, and prolonged air exposure, and it decomposes in

water.[3]

Hazard Classification:
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Hazard Category

Acute Toxicity, Oral Category 3[2]

Acute Toxicity, Dermal Category 3[2]

Skin Irritation Category 2[2]

Eye Irritation Category 2[2]

Acute Toxicity, Inhalation Category 2[2]

Germ Cell Mutagenicity Category 1B[2]

Carcinogenicity Category 1B[2]

Combustible Liquid -[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

recommended equipment.
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Protection Type Recommended Equipment
Specifications and Best
Practices

Eye/Face Protection
Tightly fitting safety goggles or

chemical safety goggles.[2][4]

Must conform to EN 166 (EU)

or be OSHA-approved.[2][4]

Hand Protection
Impervious, chemical-resistant

gloves.[1][5]

Inspect gloves before use.

Dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices.[5]

Skin and Body Protection

Protective clothing, including a

lab coat. Fire/flame resistant

and impervious clothing is

recommended.[1][2][4]

Wear appropriate clothing to

prevent skin exposure.

Contaminated clothing should

be removed immediately and

washed before reuse.[1][4]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[4] A full-

face respirator should be used

if exposure limits are exceeded

or irritation is experienced.[2]

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88 standards should be

followed.[5]

Safety Operating Procedures
Strict adherence to the following operational protocols is essential for minimizing risks.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.[4]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1][4]
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Do not breathe dust, vapor, mist, or gas.[2]

Wash hands and face thoroughly after handling.[1][4]

Do not eat, drink, or smoke when using this product.[1][2]

Keep the container tightly closed when not in use.[1][4]

Keep away from flames and hot surfaces as the material is combustible.[1]

Use non-sparking tools.[6]

Storage:

Store in a cool, dry, dark, and well-ventilated place.[1][4]

Store locked up.[1][2]

Store away from incompatible materials such as strong oxidizing agents.[4]

Emergency Procedures
First-Aid Measures:
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Exposure Route First-Aid Instructions

If Swallowed

Get emergency medical help immediately.[2]

Rinse mouth.[1][2] Do NOT induce vomiting.[4]

If the person is conscious and alert, rinse their

mouth and have them drink 2-4 cupfuls of milk

or water.[4]

If on Skin

Get emergency medical help immediately.[2]

Take off immediately all contaminated clothing

and wash it before reuse.[1][2] Wash with plenty

of soap and water.[1]

If in Eyes

Rinse cautiously with water for several minutes.

[1][2] Remove contact lenses, if present and

easy to do. Continue rinsing.[1][2] If eye irritation

persists, get medical advice or attention.[1]

If Inhaled

Remove the person to fresh air and keep them

comfortable for breathing.[2] If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get medical aid.[4]

Spill and Leak Response:

Evacuate and Isolate: Isolate the spill or leak area in all directions for at least 50 meters (150

feet) for liquids.[3]

Ventilate: Ensure adequate ventilation.

Personal Precautions: Wear appropriate PPE, including respiratory protection.[2] Avoid

breathing vapors.[2]

Containment and Cleanup: Absorb the spill with inert material such as vermiculite, sand, or

earth.[4] Use absorbent paper to pick up all liquid spill material.[3] Collect and place the

material into a suitable, closed, and labeled container for disposal.[4][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.echemi.com/sds/tris2-chloroethylphosphite-pid_Seven39.html
https://www.tcichemicals.com/OP/en/sds/P0277_JP_EN.pdf
https://www.echemi.com/sds/tris2-chloroethylphosphite-pid_Seven39.html
https://pim-resources.coleparmer.com/sds/29848.pdf
https://pim-resources.coleparmer.com/sds/29848.pdf
https://www.echemi.com/sds/tris2-chloroethylphosphite-pid_Seven39.html
https://www.tcichemicals.com/OP/en/sds/P0277_JP_EN.pdf
https://www.echemi.com/sds/tris2-chloroethylphosphite-pid_Seven39.html
https://www.tcichemicals.com/OP/en/sds/P0277_JP_EN.pdf
https://www.tcichemicals.com/OP/en/sds/P0277_JP_EN.pdf
https://www.echemi.com/sds/tris2-chloroethylphosphite-pid_Seven39.html
https://www.tcichemicals.com/OP/en/sds/P0277_JP_EN.pdf
https://www.echemi.com/sds/tris2-chloroethylphosphite-pid_Seven39.html
https://www.tcichemicals.com/OP/en/sds/P0277_JP_EN.pdf
https://www.echemi.com/sds/tris2-chloroethylphosphite-pid_Seven39.html
https://pim-resources.coleparmer.com/sds/29848.pdf
https://cameochemicals.noaa.gov/chemical/19996
https://www.echemi.com/sds/tris2-chloroethylphosphite-pid_Seven39.html
https://www.echemi.com/sds/tris2-chloroethylphosphite-pid_Seven39.html
https://pim-resources.coleparmer.com/sds/29848.pdf
https://cameochemicals.noaa.gov/chemical/19996
https://pim-resources.coleparmer.com/sds/29848.pdf
https://chempak.net/msds/TRIS-2-CHLOROETHYL%20PHOSPHITE.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Solvent wash all contaminated surfaces with alcohol followed by washing

with a strong soap and water solution.[3]

Environmental Precautions: Prevent the spill from entering drains or waterways.[2]

Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[4]

Waste Disposal Method: Dispose of contents and container in accordance with local,

regional, national, and international regulations.[1][2][7]

Contaminated Packaging: Contaminated clothing and absorbent paper should be sealed in a

vapor-tight plastic bag for eventual disposal.[3]

Regulations: Consult US EPA guidelines (40 CFR Parts 261.3) and state and local

hazardous waste regulations to ensure complete and accurate classification.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://cameochemicals.noaa.gov/chemical/19996
https://www.echemi.com/sds/tris2-chloroethylphosphite-pid_Seven39.html
https://pim-resources.coleparmer.com/sds/29848.pdf
https://www.tcichemicals.com/OP/en/sds/P0277_JP_EN.pdf
https://www.echemi.com/sds/tris2-chloroethylphosphite-pid_Seven39.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tris_2-chloroethyl_-phosphite
https://cameochemicals.noaa.gov/chemical/19996
https://pim-resources.coleparmer.com/sds/29848.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling Tris(2-chloroethyl) phosphite
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Caption: A workflow diagram illustrating the key steps for safely handling and disposing of

Tris(2-chloroethyl) phosphite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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